Cas no 1214356-70-3 (2-Amino-2'-fluorobiphenyl-6-carbonitrile)

• Product Name: 2-Amino-2'-fluorobiphenyl-6-carbonitrile
• CAS No: 1214356-70-3
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 4998140
• Update Time: 2025-05-23

2-Amino-2'-fluorobiphenyl-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-2'-fluorobiphenyl-6-carbonitrile
• 2-Amino-2'-fluorobiphenyl-6-carbonitrile

• Inchi： 1S/C13H9FN2/c14-11-6-2-1-5-10(11)13-9(8-15)4-3-7-12(13)16/h1-7H,16H2
• InChI Key： XJCDQSNUPKAHLR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(C#N)=CC=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8

Additional information on 2-Amino-2'-fluorobiphenyl-6-carbonitrile

Professional Introduction to 2-Amino-2'-fluorobiphenyl-6-carbonitrile (CAS No. 1214356-70-3)

2-Amino-2'-fluorobiphenyl-6-carbonitrile, with the chemical identifier CAS No. 1214356-70-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a biphenyl core with substituents including an amino group, a fluorine atom, and a nitrile group, exhibits unique structural and chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The biphenyl scaffold is a well-known motif in medicinal chemistry, often employed due to its ability to contribute to molecular rigidity and interact favorably with biological targets. The introduction of a fluorine atom at the 2'-position enhances the lipophilicity and metabolic stability of the molecule, while the amino group at the 2-position provides a site for further functionalization. The nitrile group at the 6-position adds another layer of reactivity, enabling diverse chemical transformations that can be exploited in synthetic chemistry.

In recent years, there has been growing interest in the development of fluorinated biphenyl derivatives as potential drug candidates. The presence of fluorine atoms in pharmaceuticals is not merely for structural purposes; it often influences pharmacokinetic properties such as bioavailability, metabolic clearance, and binding affinity. For instance, fluorine substitution can lead to improved binding to biological targets by increasing hydrophobic interactions or by modulating electronic properties.

2-Amino-2'-fluorobiphenyl-6-carbonitrile has been explored in several research studies for its potential applications in drug discovery. One notable area of interest is its utility as an intermediate in the synthesis of more complex molecules. The compound's versatile structure allows for further modifications, making it a building block for creating novel scaffolds with tailored biological activities. Researchers have utilized this compound to develop inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-Amino-2'-fluorobiphenyl-6-carbonitrile. Molecular modeling techniques can predict how this compound might interact with biological targets, providing insights into its potential efficacy and side effects before costly experimental trials are conducted. This approach has accelerated the drug discovery process significantly.

The nitrile group in 2-Amino-2'-fluorobiphenyl-6-carbonitrile also plays a crucial role in its reactivity. Nitriles are known for their ability to participate in various chemical reactions, including nucleophilic additions and cyclizations, which are fundamental transformations in organic synthesis. This reactivity makes the compound a valuable tool for synthetic chemists looking to construct complex molecules with precision.

In clinical research, derivatives of biphenyl compounds have shown promise in treating a range of conditions. While 2-Amino-2'-fluorobiphenyl-6-carbonitrile itself may not be used directly as a therapeutic agent, its structural features have inspired the development of several lead compounds that are currently undergoing preclinical or clinical evaluation. The fluorine atom's influence on pharmacokinetic properties has been particularly studied, as it can significantly impact how a drug behaves within the body.

The synthesis of 2-Amino-2'-fluorobiphenyl-6-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve this goal, including transition metal-catalyzed reactions and asymmetric synthesis techniques. These methods not only improve efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

The versatility of CAS No. 1214356-70-3 extends beyond pharmaceutical applications. It has also been explored in materials science, where biphenyl derivatives are used to develop advanced polymers and liquid crystals due to their structural stability and electronic properties. The fluorine substituent enhances these materials' performance by improving thermal stability and optical characteristics.

The future prospects for 2-Amino-2'-fluorobiphenyl-6-carbonitrile are promising, with ongoing research aimed at uncovering new applications and refining synthetic routes. As computational tools continue to evolve, the ability to predict and design molecular structures with desired properties will only improve. This will likely lead to more efficient drug discovery processes and the development of innovative materials based on biphenyl derivatives.

In conclusion, 2-Amino-2'-fluorobiphenyl-6-carbonitrile (CAS No. 1214356-70-3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its reactivity allows for diverse chemical transformations. As research progresses, this compound will continue to play a crucial role in advancing scientific understanding and developing new technologies.